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Compound of Interest

Compound Name: Centanafadine Hydrochloride

Cat. No.: B606595

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides critical safety and logistical information for
Centanafadine Hydrochloride, including operational procedures and disposal plans, to
ensure a secure laboratory environment.

Chemical and Physical Properties

A summary of the key quantitative data for Centanafadine Hydrochloride is presented below.
This information is essential for safe storage and handling.

Property Value Reference
CAS Number 923981-14-0 [1][2][3]
Molecular Formula C1s5H16CIN [1112][4]
Molecular Weight 245.75 g/mol [1112]14]
Appearance White to off-white solid [51[6]

Recommended: 4°C, dry,
sealed. Long-term (in solvent):

Storage Temperature (1113171
-20°C for 1 month or -80°C for

6 months.
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Hazard Identification and Safety Precautions

It is crucial to handle Centanafadine Hydrochloride with a high degree of caution. While some
suppliers may classify it as non-hazardous, other reputable sources indicate significant risks.[1]
[2][3] To ensure maximum safety, all personnel should adhere to the more stringent hazard
classifications.

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
Centanafadine Hydrochloride is classified as:

Flammable Solid (H228)[2][3][5]

Self-heating in large quantities; may catch fire (H252)[2][3][5]

May damage fertility or the unborn child (H360)[2][3][5]

Very toxic to aquatic life (H400)[2][3][5]

Very toxic to aquatic life with long-lasting effects (H410)[2][3][5]

Due to these potential hazards, strict adherence to the following personal protective equipment
(PPE) and handling protocols is mandatory.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the foundation of safe handling. The following equipment
must be worn at all times when working with Centanafadine Hydrochloride.

» Eye Protection: Safety goggles with side-shields are required to protect against splashes and
airborne particles.[1][3]

o Hand Protection: Wear two pairs of powder-free nitrile or neoprene chemotherapy gloves.[1]
[3] The inner glove should be tucked under the cuff of the lab coat or gown, and the outer
glove should extend over the cuff. Gloves must be changed regularly or immediately if they
are torn, punctured, or contaminated.

» Body Protection: A disposable, low-permeability gown with a solid front, long sleeves, and
tight-fitting cuffs is required.[1][3] Standard cloth lab coats are not sufficient.
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» Respiratory Protection: A suitable respirator should be used, especially when handling the
solid form where dust or aerosols may be generated.[1][3] All handling of the solid compound
should be performed in a certified chemical fume hood or other ventilated enclosure.

Experimental Protocols: Step-by-Step Guidance
Handling and Operational Plan

o Preparation and Designated Area: All work with Centanafadine Hydrochloride must be
conducted in a designated area, such as a chemical fume hood, to minimize exposure.[1][3]
The area should be clearly marked with hazard signs.

» Engineering Controls: Ensure adequate ventilation and have an accessible safety shower
and eyewash station.[1][3] Use explosion-proof electrical and ventilating equipment.[3]

» Avoiding Contamination: Do not eat, drink, or apply cosmetics in the handling area. Wash
hands thoroughly before putting on gloves and after removing them.

» Weighing and Transfer: Handle the solid compound carefully to avoid creating dust. Use
appropriate tools and techniques for weighing and transferring the material.

o Storage: Keep the container tightly sealed in a cool, well-ventilated area away from heat,
sparks, open flames, and direct sunlight.[1][3] Store locked up and away from incompatible
materials such as strong acids, alkalis, and oxidizing agents.[3]

Accidental Release and Spill Management
In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[1][3]

o Containment: Prevent further leakage or spillage. Keep the material away from drains and
water courses.[1][3]

¢ Cleanup:
o For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

o For solutions, absorb with a finely-powdered, liquid-binding material like diatomite or
universal binders.[1][3]
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» Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.[1][3]

o Disposal: Collect all contaminated materials in a sealed, properly labeled container for
disposal according to institutional and local regulations.[3]

First Aid Measures
Immediate action is critical in case of exposure.

Inhalation: Move the person to fresh air immediately. If breathing is difficult, provide
respiratory support.[1]

Skin Contact: Remove contaminated clothing and rinse the skin thoroughly with large
amounts of water.[1][3]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
separating the eyelids to ensure adequate flushing. Remove contact lenses if present and
easy to do. Seek prompt medical attention.[1][3]

Ingestion: Wash out the mouth with water if the person is conscious. Do not induce vomiting.
Seek immediate medical attention.[1]

Disposal Plan

All waste containing Centanafadine Hydrochloride must be treated as hazardous waste.

o Collection: Collect all waste materials, including contaminated PPE, spill cleanup materials,
and empty containers, in a designated, sealed, and clearly labeled hazardous waste
container.

Segregation: Do not mix with other waste streams unless specifically instructed by your
institution's environmental health and safety (EHS) office.

Disposal: Dispose of the waste container through your institution's hazardous waste
management program, in accordance with all local, state, and federal regulations.[3] Do not
dispose of down the drain or in the regular trash.[8]
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Workflow for Handling Centanafadine Hydrochloride

The following diagram illustrates the logical workflow for the safe handling of Centanafadine
Hydrochloride from receipt to disposal.
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Caption: Workflow for Safe Handling of Centanafadine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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